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Compound of Interest

Ethyl 4-oxo-3H-phthalazin-1-
Compound Name:
ylacetate

Cat. No.: B1296492

An In-depth Technical Guide to the Physical Properties of Ethyl 4-oxo-3H-phthalazin-1-
ylacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Ethyl 4-oxo-3H-phthalazin-1-ylacetate, a heterocyclic compound of interest in
medicinal chemistry and drug development. This document consolidates available data on its
molecular structure, physicochemical properties, and spectral characteristics. Detailed
experimental protocols for the determination of key physical properties and a representative
synthetic workflow are also presented to support further research and application of this
compound.

Chemical Identity and Molecular Structure

IUPAC Name: ethyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate

Synonyms: (4-Oxo0-3,4-dihydro-phthalazin-1-yl)-acetic acid ethyl ester

CAS Number: 25947-13-1

Molecular Formula: C12H12N203
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e Molecular Weight: 232.24 g/mol

Tabulated Physical and Chemical Properties

The following table summarizes the available quantitative data for Ethyl 4-oxo-3H-phthalazin-

1-ylacetate.

Property Value Source
Molecular Weight 232.24 g/mol [1]
Molecular Formula C12H12N203 [1]
Melting Point 107 °C [cite: ]
Boiling Point 472.9 °C at 760 mmHg [cite: ]
Physical State Solid [cite: ]
Appearance Off-white solid [cite: ]

Note: Some physical properties, such as density and specific solubility values in various
solvents, are not readily available in the surveyed literature. It is recommended that these
properties be determined experimentally as needed for specific applications.

Spectral Data

Detailed spectral data is crucial for the unambiguous identification and characterization of
Ethyl 4-oxo-3H-phthalazin-1-ylacetate. While complete spectral assignments are not
available in the public domain, typical chemical shifts and absorption bands for similar
phthalazinone structures can be inferred.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet), a singlet for the methylene protons of the acetate group, and
signals in the aromatic region corresponding to the phthalazinone ring system.

e 13C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons of the
ester and the amide, the carbons of the aromatic ring, and the aliphatic carbons of the ethyl
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and acetate moieties.

Infrared (IR) Spectroscopy

The IR spectrum of Ethyl 4-oxo-3H-phthalazin-1-ylacetate is expected to exhibit
characteristic absorption bands for the following functional groups:

N-H stretching: Around 3200-3400 cm—1

C=0 stretching (amide): Around 1650-1680 cm~1

C=0 stretching (ester): Around 1730-1750 cm~1

C=N stretching: Around 1600-1650 cm~1

Aromatic C-H stretching: Above 3000 cm—1

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M*) at m/z 232, corresponding to the
molecular weight of the compound. Fragmentation patterns would likely involve the loss of the
ethoxy group (-OCzHs) and other characteristic cleavages of the phthalazinone ring.

Experimental Protocols

The following are detailed, generalized methodologies for the determination of the key physical
properties of organic compounds like Ethyl 4-oxo-3H-phthalazin-1-ylacetate.

Determination of Melting Point

The melting point of a solid compound is a key indicator of its purity.
Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)
o Capillary tubes (sealed at one end)

e Thermometer
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e Spatula

e Mortar and pestle

Procedure:

Ensure the sample of Ethyl 4-oxo-3H-phthalazin-1-ylacetate is dry and finely powdered. If
necessary, grind the crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end gently on a hard surface.

» Place the capillary tube in the heating block of the melting point apparatus.

e Heat the sample rapidly to a temperature approximately 10-15 °C below the expected
melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire solid has turned into a clear liquid (the end of
the melting range).

» For a pure compound, the melting range should be narrow (typically 1-2 °C).

Determination of Boiling Point

Apparatus:

Thiele tube or a small round-bottom flask with a side arm

Heating mantle or oil bath

Thermometer

Small test tube

Capillary tube (sealed at one end)
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» Boiling chips

Procedure (Micro-scale):

Place a few drops of the liquid sample into a small test tube.
 Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.
» Attach the test tube to a thermometer using a rubber band or wire.

e Suspend the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil
or silicone oil), ensuring the sample is below the oil level.

e Heat the side arm of the Thiele tube gently and slowly.
o Observe a steady stream of bubbles emerging from the open end of the capillary tube.
» Stop heating and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Solubility

A gualitative assessment of solubility in various solvents is essential for handling, formulation,
and purification.

Apparatus:

Small test tubes

Vortex mixer or stirring rods

Spatula

A selection of solvents (e.g., water, ethanol, methanol, dimethyl sulfoxide (DMSO),
dichloromethane, acetone)

Procedure:
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e Place approximately 10-20 mg of Ethyl 4-oxo-3H-phthalazin-1-ylacetate into a small test
tube.

e Add 1 mL of the chosen solvent to the test tube.

o Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for about
one minute.

e Observe the mixture. Classify the solubility as:
o Soluble: If the solid completely dissolves to form a clear solution.

o Partially soluble: If some of the solid dissolves but a noticeable amount remains
undissolved.

o Insoluble: If the solid does not appear to dissolve at all.
» Repeat the procedure for each of the selected solvents.

Synthesis Workflow

The following diagram illustrates a typical synthetic route for the preparation of Ethyl 4-ox0-3H-
phthalazin-1-ylacetate. The synthesis generally involves the reaction of a phthalazinone
precursor with an appropriate ethyl acetate derivative.
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Caption: Synthetic pathway for Ethyl 4-oxo-3H-phthalazin-1-ylacetate.

Conclusion

This technical guide provides a summary of the currently available physical and chemical data
for Ethyl 4-oxo-3H-phthalazin-1-ylacetate. While key identifiers and some physical properties
are documented, there remains a need for more comprehensive experimental characterization,
particularly in the areas of solubility and detailed spectral analysis. The provided experimental
protocols and synthetic workflow offer a foundation for researchers to further investigate and
utilize this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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